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Compound of Interest

Compound Name: Tris(dimethylamino)methane

Cat. No.: B1293549

An In-depth Technical Guide to
Tris(dimethylamino)methane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Tris(dimethylamino)methane, a versatile and highly reactive reagent. The
information is curated for professionals in research, scientific, and drug development fields,
offering detailed data, experimental insights, and safety protocols.

Core Physical and Chemical Properties

Tris(dimethylamino)methane, also known as N,N,N',N',N",N"-Hexamethylmethanetriamine, is
a unique orthoamide of formic acid.[1][2] It is a strong, non-nucleophilic base widely employed
in organic synthesis as a formylating and aminomethylenating agent.[1][2]

Physical Properties

Tris(dimethylamino)methane is a clear, colorless to pale yellow liquid with a characteristic
strong, amine-like odor.[1][2] It is miscible with many non-polar, aprotic solvents.[1][2]
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Property Value Reference

Molecular Formula C7H19N3 [1]

Molar Mass 145.25 g/mol [1]

Density 0.838 g/mL at 20 °C [31[41[5]

Boiling Point 42-43 °C at 12 mmHg (16 hPa)  [3][4][5]

Refractive Index 1.436 at 20 °C [31[41[5]

Flash Point 11 °C (51.8 °F) - closed cup [5]

Appearance C.Zleér, colorless to pale yellow (2]

liquid

Odor Strong, ammoniacal [1][2]
Chemical Identity

Identifier Value Reference

CAS Number 5762-56-1 [1]

EC Number 227-284-0 [1]

PubChem CID 79831 [1]

SMILES CN(C)C(N(C)C)N(C)C [1]

InChi INChI=1S/C7H19N3/c1- o

8(2)7(9(3)4)10(5)6/h7H,1-6H3

Reactivity and Chemical Behavior

Tris(dimethylamino)methane is a highly reactive compound. It is sensitive to moisture and

reacts with protic solvents such as water and alcohols, particularly upon heating.[1][2] It also

reacts with weakly CH-acidic compounds like acetone and acetonitrile.[1][2] Upon heating to

150-190 °C, it undergoes decomposition to form tetrakis(dimethylamino)ethene, a potent

electron donor.[1][2]
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The key to its reactivity lies in its dissociation into a N,N,N',N'-tetramethylformamidinium cation
and a dimethylamide anion.[1][2] The highly basic dimethylamide anion can deprotonate a wide
range of CH- and NH-acidic compounds. The resulting anion then adds to the formamidinium
cation, which subsequently eliminates dimethylamine to yield aminomethylenated products.[1]
[2] This reactivity makes it a valuable reagent for the synthesis of various heterocyclic
compounds, including pyrimidines, pyrazoles, 1,4-dihydropyridines, and indoles.[1]
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Tris(dimethylamino)methane
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Start: Handling Tris(dimethylamino)methane

Wear Appropriate PPE:
- Safety Goggles & Face Shield
- Chemical-Resistant Gloves

- Protective Clothing
- Respirator (if needed)

Work in a well-ventilated
fume hood

Y

Keep away from ignition sources
(heat, sparks, open flames)

Y

Store in a cool, dry, well-ventilated area
(2-8 °C) in a tightly sealed container

a

In case of spill, contain and collect
with an electrically protected vacuum After Use

or by wet-brushing

Dispose of as hazardous waste
in accordance with local regulations

End of Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of
Tris(dimethylamino)methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293549#physical-and-chemical-properties-of-tris-
dimethylamino-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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